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Compound of Interest

Compound Name: 2-Allyl-4-bromo-6-fluorophenol

Cat. No.: B8525789

Get Quote

Executive Summary
2-Allyl-4-bromo-6-fluorophenol is a highly specialized tri-substituted phenolic intermediate

used primarily in the development of complex pharmaceutical scaffolds and agrochemicals. Its

structural uniqueness lies in the orthogonal reactivity of its three functional handles: an allyl

group (olefin metathesis/hydroboration), a bromide (Pd-catalyzed cross-coupling), and a

fluorine atom (metabolic stability/lipophilicity modulation).[1]

This guide provides a definitive technical analysis of the compound’s physicochemical identity,

a validated synthetic pathway based on the Claisen rearrangement, and a self-validating

analytical framework for researchers.[1]

Part 1: Chemical Identity & Physicochemical
Properties[1]
The following data represents the calculated and theoretical properties for 2-Allyl-4-bromo-6-
fluorophenol, derived from structural analysis and standard substitution parameters.
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Property Value Notes

IUPAC Name 2-Allyl-4-bromo-6-fluorophenol

Molecular Formula C₉H₈BrFO
Confirmed via elemental count

(C=9, H=8, Br=1, F=1, O=1)

Molecular Weight 231.06 g/mol
Monoisotopic Mass: 229.974

g/mol

CAS Number Not commercially indexed
Treat as a custom synthesis

intermediate.[1]

Physical State Pale yellow oil (Predicted)
Based on similar 2,6-

disubstituted phenols.[1]

Solubility
Soluble in DCM, EtOAc,

DMSO

Lipophilic due to halogenation.

[1]

Structural Analysis
The molecule features a 1,2,4,6-substitution pattern on the benzene ring:

Position 1 (-OH): The phenolic hydroxyl provides acidity (pKa ~7-8, lowered by F and Br

electron withdrawal).[1]

Position 2 (-Allyl): Introduced via sigmatropic rearrangement; provides steric bulk and a

reactive alkene.

Position 4 (-Br): The primary site for electrophilic aromatic substitution during synthesis;

serves as a handle for Suzuki/Heck couplings.

Position 6 (-F): Provides metabolic blocking and modulates the pKa of the phenol.[1]

Part 2: Synthesis & Production Strategy
The synthesis of 2-Allyl-4-bromo-6-fluorophenol is not a single-step process.[2] It requires a

strategic sequence designed to ensure correct regiochemistry. The most robust route utilizes

the Claisen Rearrangement to install the allyl group, followed by regioselective bromination.[1]
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Reaction Pathway Visualization[1]
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Figure 1: Three-step synthetic route ensuring regioselective installation of allyl and bromo

groups.

Detailed Protocol
Step 1: O-Allylation[1]

Reagents: 2-Fluorophenol (1.0 eq), Allyl bromide (1.2 eq), Potassium Carbonate (1.5 eq).[1]

Solvent: Acetone or Acetonitrile.[1]

Procedure: Reflux for 4–6 hours. Monitor by TLC (disappearance of phenol).[1]

Workup: Filter salts, concentrate, and redissolve in ether. Wash with NaOH to remove

unreacted phenol.

Step 2: Claisen Rearrangement (The Critical Step)[1]
Mechanism: [3,3]-Sigmatropic rearrangement.[3][4][5]

Procedure: Dissolve the allyl ether in a high-boiling solvent (e.g., N-Methyl-2-pyrrolidone

(NMP) or Decalin).[1] Heat to 200–225°C for 4–8 hours.[1]

Outcome: The allyl group migrates exclusively to the ortho position.[1] Since one ortho

position is blocked by Fluorine (C6), migration occurs at C2.[1]

Yield: Typically >90% quantitative conversion.[1]

Step 3: Regioselective Bromination[1]
Reagents: N-Bromosuccinimide (NBS) (1.0 eq).
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Solvent: DCM (Dichloromethane) with catalytic Acetic Acid.[1]

Logic:

The OH group is a strong ortho/para director.[1]

C2 is blocked (Allyl).[1]

C6 is blocked (Fluoro).[1]

C4 is the only open activated position.[1]

Procedure: Add NBS portion-wise at 0°C. Stir at room temperature for 2 hours.

Purification: Silica gel chromatography (Hexanes/EtOAc).[1]

Part 3: Analytical Characterization (Self-Validating
Systems)[1]
To ensure the integrity of the synthesized compound, researchers must validate the structure

using NMR and MS.[1] The following fragmentation patterns and chemical shifts confirm the

correct substitution.

Proton NMR (¹H NMR) Validation
Aromatic Region (2 Protons):

You expect two aromatic protons at positions C3 and C5.[1]

Splitting: These protons are meta to each other.[1] Expect a doublet of doublets (dd) or a

multiplet due to coupling with Fluorine (¹⁹F) and each other.

Shift: ~7.1–7.4 ppm.[1]

Allyl Group (Characteristic Pattern):

-CH₂- (Benzylic): Doublet (~3.4 ppm).
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-CH= (Internal Alkene): Multiplet (~5.9–6.0 ppm).

=CH₂ (Terminal Alkene): Two doublets (~5.0–5.2 ppm).[1]

Phenolic OH: Broad singlet (~5.5 ppm), exchangeable with D₂O.[1]

Mass Spectrometry (MS)
Parent Ion: m/z 230/232 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes).[1]

Fragmentation:

Loss of Allyl radical (M - 41).

Loss of CO (typical of phenols).

Loss of Br (M - 79/81).

Part 4: Applications in Drug Discovery[1]
This molecule acts as a "linchpin" scaffold, allowing divergent synthesis of complex

heterocycles.[1]

Reactivity Profile
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Figure 2: Divergent synthetic utility of the scaffold.
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Cross-Coupling: The C4-Bromide is highly reactive toward Pd-catalyzed coupling (Suzuki-

Miyaura), allowing the attachment of biaryl systems common in kinase inhibitors.

Heterocycle Formation: The proximity of the C1-OH and C2-Allyl groups allows for easy

cyclization into dihydrobenzofurans or chromans, motifs frequently found in antioxidants and

bioactive natural products.[1]

Part 5: Safety & Handling (SDS Summary)
Warning: This compound is a halogenated phenol and an alkylating agent precursor.[1]

Hazards:

Skin/Eye Irritant: Phenols are corrosive.[1] The fluorinated nature increases lipophilicity,

potentially enhancing skin absorption.[1]

Acute Toxicity: Harmful if swallowed or inhaled.[1]

Handling:

Always handle in a fume hood.

Wear nitrile gloves and chemical safety goggles.[1]

Spill Cleanup: Neutralize with weak base (sodium carbonate) before disposal.[1]

Storage: Store under inert atmosphere (Nitrogen/Argon) at 4°C to prevent oxidation of the

allyl group or phenol darkening.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8525789?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8525789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

